2-Amino-6-cyclopropoxybenzamide

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 2-amino-6-cyclopropyloxybenzamide
• InChI: InChI=1S/C10H12N2O2/c11-7-2-1-3-8(9(7)10(12)13)14-6-4-5-6/h1-3,6H,4-5,11H2,(H2,12,13)
• InChI Key: PWKBXKYINDDZEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2C(=O)N)N

Description

2-Amino-6-cyclopropoxybenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 6-position of the benzene ring and an amino group at the 2-position. The cyclopropoxy group introduces unique steric and electronic effects, distinguishing it from analogs with simpler alkoxy or halogen substituents. Synthesis of such derivatives can be challenging due to competing intramolecular cyclization reactions, as observed in related compounds . For instance, attempts to synthesize structurally similar 2-acylamino-1-carboxyphenylbenzamides often result in benzoxazinone formation rather than the desired amide products, highlighting the sensitivity of these reactions to substituent positioning and reaction conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-6-cyclopropoxybenzamide typically involves the introduction of the cyclopropoxy group onto a benzamide scaffold. One common method is the reaction of 2-amino-6-hydroxybenzamide with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction.

Industrial Production Methods: Industrial production of 2-Amino-6-cyclopropoxybenzamide may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent reaction conditions would be critical to achieving the desired product quality.

Chemical Reactions Analysis

Types of Reactions: 2-Amino-6-cyclopropoxybenzamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.

Reduction: The compound can be reduced to form corresponding amines or hydroxylamines.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions using reagents like sodium hydride or potassium tert-butoxide.

Major Products:

Oxidation: Formation of nitro- or nitroso-benzamide derivatives.

Reduction: Formation of amine or hydroxylamine derivatives.

Substitution: Formation of benzamide derivatives with different substituents replacing the cyclopropoxy group.

Scientific Research Applications

2-Amino-6-cyclopropoxybenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Amino-6-cyclopropoxybenzamide involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological macromolecules, while the cyclopropoxy group can enhance lipophilicity and membrane permeability. These interactions can modulate the activity of enzymes, receptors, or other proteins, leading to various biological effects. The exact pathways and targets would depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Physicochemical Properties

The cyclopropoxy group enhances lipophilicity compared to hydrophilic substituents (e.g., hydroxyl or carboxyl groups). This property impacts solubility and bioavailability:

Property	2-Amino-6-cyclopropoxybenzamide	2-Amino-6-chloro-N-methylbenzamide	2-Acylaminobenzoic Acids (C6–C16)
LogP (Estimated)	~2.5–3.0	~1.8–2.2	Increases with chain length (1.5–5.0)
Aqueous Solubility	Low (µg/mL range)	Moderate (mg/mL range)	Poor for long-chain derivatives
Thermal Stability	High (decomposition >200°C)	Moderate (decomposition ~150°C)	Varies with acyl chain length

• Lipophilicity: The cyclopropoxy group’s nonpolar nature increases membrane permeability, making it advantageous for central nervous system (CNS) drug candidates. In contrast, chloro derivatives exhibit moderate solubility due to halogen polarity .
• Stability : The strained cyclopropane ring may confer thermal stability, as seen in related benzamides .